Cas no 2225-22-1 (1,6-Bis(p-tolylsulfonylthio)hexane)

• Product Name: 1,6-Bis(p-tolylsulfonylthio)hexane
• CAS No: 2225-22-1
• MF: C₂₀H₂₆O₄S₄
• MW: 458.678040981293
• CID: 237951
• Update Time: 2023-08-03

1,6-Bis(p-tolylsulfonylthio)hexane Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonothioic acid, 4-methyl-, S,S'-1,6-hexanediyl ester
• S,S'-Hexamethylene bis(p-toluenethiosulfonate)
• OIEFCARHHYDWCL-UHFFFAOYSA-N
• 1,6-Bis(p-tolylsulfonylthio)hexane
• S-(6-([(4-Methylphenyl)(dioxido)sulfanyl]sulfanyl)hexyl) 4-methylbenzenesulfonothioate #

• Inchi： 1S/C20H26O4S4/c1-17-7-11-19(12-8-17)27(21,22)25-15-5-3-4-6-16-26-28(23,24)20-13-9-18(2)10-14-20/h7-14H,3-6,15-16H2,1-2H3
• InChI Key： OIEFCARHHYDWCL-UHFFFAOYSA-N
• SMILES： S(CCCCCCSS(C1C=CC(C)=CC=1)(=O)=O)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 575
• Topological Polar Surface Area: 136